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Compound of Interest
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Compound Name:
methylphenyl)methanol

Cat. No.: B1268403

An In-depth Technical Guide to the Safety and Handling of (2-Amino-3-
methylphenyl)methanol

Document ID: TGS-AMPM-20251228 Version: 1.0 Prepared for: Researchers, Scientists, and
Drug Development Professionals

Disclaimer

This document is intended as a technical guide for trained professionals in research and
development environments. The information provided is compiled from publicly available safety
data sheets and chemical databases. It is not exhaustive and should be supplemented with a
thorough internal risk assessment and consultation with your institution's Environmental Health
and Safety (EHS) department before handling this chemical.

Chemical Identification

(2-Amino-3-methylphenyl)methanol is an organic building block used in chemical synthesis.
It is crucial to note that while the IUPAC name specified in the topic is (2-Amino-3-
methylphenyl)methanol, it is most commonly indexed and sold under the name (3-Amino-2-
methylphenyl)methanol or 3-Amino-2-methylbenzyl alcohol.[1][2] All data herein corresponds to
this commonly identified substance.
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Identifier Value

Common Name (3-Amino-2-methylphenyl)methanol[1]

3-Amino-2-methylbenzyl alcohol,

Synonyms Benzenemethanol, 3-amino-2-methyl-[1]
CAS Number 83647-42-1[1][2]

Molecular Formula CsH11:NO[1][2]

Molecular Weight 137.18 g/mol [1][2]

Structure

Hazard Identification and GHS Classification

The compound is classified as hazardous under the Globally Harmonized System (GHS). The
primary hazards are associated with irritation and acute toxicity.[1][3] All personnel must be fully
aware of these hazards before handling.

GHS Summary Table[1][3]

Category GHS Classification  Pictogram Signal Word

o Category 4 (H302: r, _
Acute Toxicity, Oral i lalt text Warning
Harmful if swallowed)

Skin Category 2 (H315:

Corrosion/Irritation Causes skin irritation)

Category 2 (H319:

Serious Eye )
Causes serious eye

Damage/Irritation o
irritation)

Specific Target Organ Category 3 (H335:
Toxicity (Single May cause respiratory

Exposure) irritation)

Hazard Statements (H-phrases):
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H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][3]

Precautionary Statements (P-phrases): A comprehensive list of precautionary statements is

provided in the operational protocols section. Key precautions include avoiding breathing dust,

washing skin thoroughly after handling, and using only in well-ventilated areas.[4]

First-Aid Measures

Immediate and appropriate first-aid is critical in the event of exposure.[4]

Exposure Route

First-Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If not
breathing, give artificial respiration. Call a
POISON CENTER or doctor if you feel unwell.

[4]

Skin Contact

Take off immediately all contaminated clothing.
Wash off with plenty of soap and water for at
least 15 minutes. If skin irritation persists, get

medical advice/attention.[4]

Eye Contact

Rinse cautiously with water for several minutes,
also under the eyelids, for at least 15 minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]

Ingestion

Call a POISON CENTER or doctor if you feel
unwell. Rinse mouth. Clean mouth with water
and drink plenty of water afterwards. Do NOT

induce vomiting.[3][4]
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Handling, Storage, and Personal Protective
Equipment (PPE)
Safe Handling Protocols

Adherence to strict handling protocols is mandatory to minimize exposure risk.

¢ Engineering Controls: Work should be performed in a well-ventilated area, preferably within a
certified chemical fume hood.[4] Ensure that eyewash stations and safety showers are close
to the workstation location.[4]

» Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Do not
eat, drink, or smoke when using this product.[4]

e Procedural Precautions: Avoid contact with skin, eyes, and clothing.[3] Avoid breathing dust
or creating dust formations.[3][4] Keep the product and empty containers away from heat
and sources of ignition.[4]

Storage Conditions

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][4]

e The compound is noted to be air-sensitive; store under an inert atmosphere (e.g., nitrogen or
argon).[3]

e Incompatible Materials: Strong oxidizing agents.[3][4]

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification

Wear safety glasses with side-shields or

Eye/Face Protection )
chemical safety goggles.[4]

Wear chemical-resistant gloves (e.g., nitrile
rubber).[4]

Hand Protection

Wear a protective lab coat. Ensure clothing fully

Skin & Body Protection ]
covers skin.[4]

If dust is generated or ventilation is inadequate,

Respiratory Protection )
use a NIOSH-approved respirator.[4]

Accidental Release and Disposal
Accidental Release Measures

o Personal Precautions: Use full personal protective equipment (PPE).[5] Evacuate personnel

to safe areas. Ensure adequate ventilation.[5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. The product
should not be released into the environment.[3]

o Cleanup Protocol: Sweep up and shovel the material into a suitable container for disposal.[4]

Avoid raising dust.[4]

Disposal Considerations

» Dispose of contaminated waste in accordance with local, state, and federal regulations.[4]

o Waste should be collected in approved, labeled hazardous waste containers.[4]

Experimental and Operational Protocols

Detailed toxicological experimental protocols are not available in public safety documents. The
following section outlines standard operating procedures (SOPSs) for the safe handling and use
of this chemical in a laboratory setting, derived from its GHS precautionary statements.[4]

SOP: Weighing and Transferring (Solid Form)
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o Preparation: Don all required PPE (lab coat, nitrile gloves, safety goggles). Ensure the
chemical fume hood is operational.

e Procedure:

o

P261: Avoid breathing dust.[3] Perform all operations inside the fume hood.

[¢]

P264: Wash hands thoroughly after handling.[5]

[e]

Carefully open the container. Use a clean spatula to weigh the desired amount onto a
weigh boat.

[¢]

Transfer the solid to the reaction vessel.

[e]

Tap the weigh boat to ensure maximum transfer and minimize residual dust.

e Cleanup:

o Clean the spatula and work surface.

o Dispose of the weigh boat and any contaminated wipes in the designated solid hazardous
waste container.

o P362: Take off contaminated clothing and wash before reuse.[5]

SOP: In Case of Exposure

e Skin Contact (P302+P352): IF ON SKIN: Wash with plenty of soap and water.[3]

o Eye Contact (P305+P351+P338): IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

e Inhalation (P304+P340): IF INHALED: Remove person to fresh air and keep comfortable for
breathing.[5]

e Ingestion (P301+P312): IF SWALLOWED: Call a POISON CENTER or doctor/physician if
you feel unwell.[3]
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Stability and Reactivity

¢ Reactivity: No information available on hazardous reactions under normal processing.[4]

o Chemical Stability: Stable under recommended storage conditions, but noted to be air-
sensitive.[3]

o Conditions to Avoid: Excess heat, dust formation, and exposure to air.[3][4]
» Incompatible Materials: Strong oxidizing agents.[3][4]

e Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO2),
Nitrogen oxides (NOx).[4]

Visual Workflow

The following diagram illustrates a logical workflow for responding to a chemical spill, a critical
protocol when handling (2-Amino-3-methylphenyl)methanol.
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Chemical Spill Occurs

Assess Situation
(Size, Location, Hazard)

Is Spill Minor & Controllable?

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Evacuate Immediate Area
Alert Supervisor & EHS

Contain Spill
(Use Absorbent Material)

Clean & Neutralize Area

Package & Label Waste
For Hazardous Disposal

Complete Spill Report

End of Procedure

Click to download full resolution via product page

Caption: Emergency response workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(2-Amino-3-methylphenyl)methanol safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
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and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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